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Compound of Interest

Compound Name: Silafluofen

Cat. No.: B012357

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Silafluofen is a synthetic pyrethroid insecticide notable for its unique chemical structure, which
incorporates a silicon atom. This structural modification confers distinct properties, including
enhanced stability and a favorable toxicological profile compared to conventional pyrethroids,
particularly concerning aquatic life.[1] This technical guide provides a comprehensive overview
of the toxicological data and profile of Silafluofen, intended for researchers, scientists, and
professionals in drug development. It details its chemical and physical properties,
toxicokinetics, and toxicodynamics, supported by experimental data and methodologies.

Chemical and Physical Properties

Silafluofen is an organosilicon compound with the IUPAC name (4-ethoxyphenyl)[3-(4-fluoro-
3-phenoxyphenyl)propyl]dimethylsilane.[2] Its chemical structure is characterized by a silicon
atom replacing a carbon atom in the neophyl group, a feature that contributes to its chemical
stability, particularly in alkaline conditions.[1]

Table 1: Chemical and Physical Properties of Silafluofen
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Property Value Reference

(4-ethoxyphenyl)[3-(4-fluoro-3-

IUPAC Name phenoxyphenyl)propylldimethyl  [2]
silane

Synonyms Eflusilanat, Silonen [2]

CAS Number 105024-66-6 [3]

Molecular Formula C25H29FO2Si [3]

Molecular Weight 408.58 g/mol [3]
Colorless to yellowish oily

Appearance o [4]
liquid

Water Solubility Very low [4]

) N Stable under sunlight, in saill,
Chemical Stability ) ) i [1][5]
and in alkaline environments

Toxicodynamics: Mechanism of Action

As a pyrethroid insecticide, the primary mode of action for Silafluofen is the modulation of
voltage-gated sodium channels in the nerve cell membrane of insects.[4] It binds to the sodium
channels, causing them to remain open for an extended period. This leads to a continuous
influx of sodium ions, resulting in hyperexcitation of the nervous system, paralysis, and
ultimately, the death of the insect. Silafluofen acts as both a contact and a stomach poison.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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